Cas no 40142-77-6 (1-[2-(Benzylsulfanyl)phenyl]ethan-1-one)

• Product Name: 1-[2-(Benzylsulfanyl)phenyl]ethan-1-one
• CAS No: 40142-77-6
• MF: C₁₅H₁₄OS
• MW: 242.336062908173
• CID: 2631679
• PubChem ID: 12853233
• Update Time: 2025-04-21

1-[2-(Benzylsulfanyl)phenyl]ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-benzylsulfanylphenyl)ethanone
• AKOS000220020
• DTXSID50511510
• 40142-77-6
• SCHEMBL11724672
• 1-[2-(benzylsulfanyl)phenyl]ethan-1-one
• MGMVOBIFEUMWBE-UHFFFAOYSA-N
• 1-[(2-phenylmethylsulfanyl)phenyl]ethanone
• 1-[2-(Benzylsulfanyl)phenyl]ethan-1-one

• Inchi： 1S/C15H14OS/c1-12(16)14-9-5-6-10-15(14)17-11-13-7-3-2-4-8-13/h2-10H,11H2,1H3
• InChI Key： MGMVOBIFEUMWBE-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1C(C)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 242.07653624g/mol
• Monoisotopic Mass: 242.07653624g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 42.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones